Cas no 2138170-92-8 ({[3-(1-Ethoxyethenyl)pyridin-4-yl]methyl}(propan-2-yl)amine)

• Product Name: {[3-(1-Ethoxyethenyl)pyridin-4-yl]methyl}(propan-2-yl)amine
• CAS No: 2138170-92-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5985237
• PubChem ID: 165742422
• Update Time: 2025-10-07

{[3-(1-Ethoxyethenyl)pyridin-4-yl]methyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2138170-92-8
• EN300-803543
• {[3-(1-ethoxyethenyl)pyridin-4-yl]methyl}(propan-2-yl)amine
• {[3-(1-Ethoxyethenyl)pyridin-4-yl]methyl}(propan-2-yl)amine

• Inchi： 1S/C13H20N2O/c1-5-16-11(4)13-9-14-7-6-12(13)8-15-10(2)3/h6-7,9-10,15H,4-5,8H2,1-3H3
• InChI Key： CRKNWHJSFLQMNU-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=NC=CC=1CNC(C)C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2Ų

Additional information on {[3-(1-Ethoxyethenyl)pyridin-4-yl]methyl}(propan-2-yl)amine

Comprehensive Overview of {[3-(1-Ethoxyethenyl)pyridin-4-yl]methyl}(propan-2-yl)amine (CAS No. 2138170-92-8)

The compound {[3-(1-Ethoxyethenyl)pyridin-4-yl]methyl}(propan-2-yl)amine, identified by its CAS No. 2138170-92-8, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core modified with an ethoxyethenyl group and an isopropylamine side chain, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and neurotransmitter analogs.

In recent years, the demand for high-purity intermediates like CAS 2138170-92-8 has surged, driven by advancements in precision medicine and green chemistry. The compound’s ethoxyethenyl moiety offers reactivity that aligns with modern C-H functionalization strategies, a hot topic in synthetic chemistry. Laboratories frequently search for "synthesis of pyridine derivatives" or "amine-functionalized heterocycles," reflecting its relevance in optimizing catalytic processes and molecular design.

From an industrial perspective, {[3-(1-Ethoxyethenyl)pyridin-4-yl]methyl}(propan-2-yl)amine is valued for its potential in crop protection formulations. Agrochemical researchers investigate its derivatives for pest resistance mechanisms, addressing global concerns about food security. The compound’s lipophilic properties also make it a candidate for drug delivery systems, a trending area in nanotechnology discussions.

Analytical challenges associated with CAS 2138170-92-8 include its characterization via LC-MS and NMR spectroscopy, common search queries among chemists. Stability studies under varying pH conditions are critical, as degradation pathways of such vinyl ether-containing compounds remain a focus in quality control protocols. Regulatory compliance with REACH and ICH guidelines further underscores its safe handling in R&D settings.

The future trajectory of 2138170-92-8 intersects with AI-driven drug discovery, where its structural features are mined for QSAR modeling. Patent databases reveal growing interest in its use for central nervous system (CNS) targets, coinciding with rising searches for "neuroactive small molecules." As sustainable chemistry gains momentum, its atom-efficient synthesis routes—such as microwave-assisted reactions—are likely to dominate academic discourse.

In summary, {[3-(1-Ethoxyethenyl)pyridin-4-yl]methyl}(propan-2-yl)amine exemplifies innovation at the nexus of medicinal chemistry and materials science. Its CAS No. 2138170-92-8 serves as a gateway to cutting-edge applications, from bioconjugation techniques to smart agrochemicals, positioning it as a compound of enduring scientific and commercial value.